[4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromen-7-yl] acetate

• CAS No.: 57390-81-5
• Molecular Formula: C20H13NO4S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: [4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromen-7-yl] acetate
• InChI: InChI=1S/C20H13NO4S/c1-12(22)25-14-7-8-15-18(9-14)24-10-16(19(15)23)17-11-26-20(21-17)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key: VIFUFJQCNUDOFE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CSC(=N3)C4=CC=CC=C4

Description

[4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromen-7-yl] acetate is a complex organic compound that belongs to the class of chromen derivatives This compound is characterized by the presence of a chromen ring fused with a thiazole ring and an acetate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromen-7-yl] acetate typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the reaction may start with the condensation of 2-phenyl-1,3-thiazole-4-carbaldehyde with 4-hydroxycoumarin in the presence of a base such as potassium carbonate. The resulting intermediate is then acetylated using acetic anhydride to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. The use of catalysts and solvents would be carefully controlled to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

[4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromen-7-yl] acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the acetate group, where it can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of esters or ethers.

Scientific Research Applications

Chemistry

In chemistry, [4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromen-7-yl] acetate is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. It has shown promise in various assays for its antimicrobial and anticancer properties .

Medicine

In medicine, derivatives of this compound are being investigated for their therapeutic potential. They may serve as lead compounds for the development of new drugs targeting specific diseases.

Industry

In the industrial sector, this compound is used in the development of advanced materials, including polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of [4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromen-7-yl] acetate involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events. The exact pathways depend on the specific application and the biological system involved .

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate
• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine derivatives

Uniqueness

What sets [4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromen-7-yl] acetate apart is its unique combination of a chromen ring with a thiazole ring and an acetate group. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for various applications.